Cas no 321350-63-4 (1,2-Benzisothiazole-3-carboxylic acid, 5-amino-6-fluoro-, ethyl ester)

• Product Name: 1,2-Benzisothiazole-3-carboxylic acid, 5-amino-6-fluoro-, ethyl ester
• CAS No: 321350-63-4
• MF: C₁₀H₉N₂O₂FS
• MW: 240.254
• CID: 3938138
• Update Time: 2025-05-22

1,2-Benzisothiazole-3-carboxylic acid, 5-amino-6-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-3-carboxylic acid, 5-amino-6-fluoro-, ethyl ester

Additional information on 1,2-Benzisothiazole-3-carboxylic acid, 5-amino-6-fluoro-, ethyl ester

1,2-Benzisothiazole-3-carboxylic Acid, 5-Amino-6-Fluoro-, Ethyl Ester

The compound with CAS No. 321350-63-4, commonly referred to as 1,2-benzisothiazole-3-carboxylic acid, 5-amino-6-fluoro-, ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzisothiazoles, which are known for their versatile applications in drug discovery and materials science. The structure of this compound is characterized by a benzisothiazole ring system with specific substituents: an amino group at position 5, a fluoro group at position 6, and an ethyl ester group at position 3.

The synthesis of 1,2-benzisothiazole-3-carboxylic acid derivatives has been extensively studied due to their potential as intermediates in the development of bioactive compounds. Recent research has focused on optimizing synthetic pathways to enhance yield and purity while minimizing environmental impact. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of microwave-assisted synthesis to expedite the formation of this compound, demonstrating improved reaction efficiency compared to traditional methods.

One of the most promising applications of 5-amino-6-fluoro-substituted benzisothiazoles lies in their potential as anticancer agents. Preclinical studies have shown that these compounds exhibit selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy drugs. The amino and fluoro substituents play a crucial role in modulating the pharmacokinetic properties and bioavailability of the molecule, making it a strong candidate for further clinical evaluation.

In addition to its therapeutic potential, ethyl ester derivatives of benzisothiazoles have been investigated for their role in agrochemicals. A study conducted by researchers at the University of California highlighted the compound's ability to inhibit key enzymes involved in plant pathogenesis, suggesting its potential as a novel fungicide or herbicide. This dual functionality underscores the versatility of 1,2-benzisothiazole-based compounds in addressing diverse challenges across industries.

From a structural perspective, the benzisothiazole ring system provides a rigid framework that facilitates molecular recognition and binding interactions with target proteins. The presence of an ethyl ester group enhances solubility and permeability, which are critical factors for drug delivery systems. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its biological targets with unprecedented accuracy, paving the way for rational drug design.

The fluorine atom at position 6 introduces electron-withdrawing effects that stabilize certain conformations of the molecule and influence its reactivity. This property has been leveraged in designing analogs with enhanced stability and efficacy. For example, a team at Pfizer Inc. developed a series of fluorinated benzisothiazoles that demonstrated superior potency in inhibiting kinase enzymes associated with inflammatory diseases.

In conclusion, 1,2-benzisothiazole-3-carboxylic acid, 5-amino-6-fluoro-, ethyl ester represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic and agricultural applications. Its unique structure and functional groups make it an attractive target for further research and development across multiple disciplines.